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Compound of Interest

Compound Name: Fluroxypyr

Cat. No.: B1673483

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of fluroxypyr as a selective
herbicide for broadleaf weed management in turfgrass. The information is intended to guide
research and development professionals in designing and executing robust efficacy and safety
trials.

Introduction

Fluroxypyr is a selective, systemic, post-emergence herbicide widely used for the control of
annual and perennial broadleaf weeds in turfgrass and other crops.[1] It belongs to the pyridine
carboxylic acid class of herbicides and functions as a synthetic auxin, mimicking the plant
growth hormone indole-3-acetic acid (IAA).[1] This mode of action leads to uncontrolled growth
and eventual death of susceptible broadleaf weeds while exhibiting excellent safety on most
turfgrass species.[1] Fluroxypyr is a valuable tool in integrated weed management programs
for maintaining the aesthetic and functional quality of turfgrass in various settings, including golf
courses, athletic fields, and residential lawns.

Mechanism of Action: Synthetic Auxin Pathway

Fluroxypyr mimics the natural plant hormone auxin.[1] In susceptible dicotyledonous
(broadleaf) plants, it binds to auxin receptors, primarily the F-box protein TIR1 (TRANSPORT
INHIBITOR RESPONSE 1) and its homologs, which are part of the SCF (Skp1-Cullin-F-box)
E3 ubiquitin ligase complex.[2] This binding event promotes the degradation of Aux/IAA
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transcriptional repressor proteins. The degradation of these repressors allows for the
constitutive activation of Auxin Response Factors (ARFs), leading to the transcription of auxin-

responsive genes. This uncontrolled gene expression results in epinastic growth, cell division,
and ultimately, plant death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Fluroxypyr in
Turfgrass Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673483#using-fluroxypyr-as-a-selective-herbicide-
in-turfgrass-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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